Cas no 1489489-26-0 (3-[4-(trifluoromethyl)piperidin-1-yl]propanoic acid)

• Product Name: 3-[4-(trifluoromethyl)piperidin-1-yl]propanoic acid
• CAS No: 1489489-26-0
• MF: C₉H₁₄F₃NO₂
• MW: 225.208173274994
• CID: 5042025
• Update Time: 2025-08-05

3-[4-(trifluoromethyl)piperidin-1-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-(Trifluoromethyl)piperidin-1-yl)propanoic acid
• 3-[4-(trifluoromethyl)piperidin-1-yl]propanoic acid

• Inchi： 1S/C9H14F3NO2/c10-9(11,12)7-1-4-13(5-2-7)6-3-8(14)15/h7H,1-6H2,(H,14,15)
• InChI Key： ZXTCZFFZWNWFBZ-UHFFFAOYSA-N
• SMILES： FC(C1CCN(CCC(=O)O)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• XLogP3: -0.7
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-[4-(trifluoromethyl)piperidin-1-yl]propanoic acid

Introduction to 3-[4-(trifluoromethyl)piperidin-1-yl]propanoic Acid (CAS No. 1489489-26-0)

3-[4-(trifluoromethyl)piperidin-1-yl]propanoic acid, identified by its CAS number 1489489-26-0, is a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a trifluoromethyl group and a piperidine ring contributes to its distinct chemical properties, making it a valuable candidate for further exploration in medicinal chemistry.

The compound belongs to a class of molecules that exhibit promising biological activity. The piperidin-1-yl moiety is particularly noteworthy, as it is commonly found in various bioactive scaffolds. Piperidine derivatives are known for their role in modulating neurological and cardiovascular functions, making this compound a potential candidate for therapeutic applications in these areas.

In recent years, the pharmaceutical industry has seen a surge in the development of molecules containing fluorinated groups. The trifluoromethyl group, in particular, is widely employed due to its ability to enhance metabolic stability, improve binding affinity, and increase lipophilicity. These properties make 3-[4-(trifluoromethyl)piperidin-1-yl]propanoic acid an attractive candidate for further investigation.

Recent studies have highlighted the importance of fluorinated piperidine derivatives in the development of novel therapeutics. For instance, researchers have explored the use of such compounds in the treatment of central nervous system disorders. The ability of the piperidin-1-yl group to interact with specific biological targets has been leveraged to design molecules with enhanced efficacy and reduced side effects.

The synthesis of 3-[4-(trifluoromethyl)piperidin-1-yl]propanoic acid involves multi-step organic reactions that require careful optimization. The introduction of the trifluoromethyl group is a critical step, as it significantly influences the overall properties of the molecule. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity.

The pharmacological profile of 3-[4-(trifluoromethyl)piperidin-1-yl]propanoic acid has been the subject of extensive research. Preclinical studies have demonstrated its potential as an inhibitor of various enzymes and receptors relevant to human health. The compound's ability to modulate these targets suggests its utility in treating a range of diseases, including inflammatory conditions and neurodegenerative disorders.

In addition to its pharmacological potential, 3-[4-(trifluoromethyl)piperidin-1-yl]propanoic acid has shown promise in computational modeling studies. Molecular docking simulations have been used to predict its interactions with biological targets, providing insights into its mechanism of action. These computational approaches have complemented experimental studies, offering a comprehensive understanding of the compound's behavior.

The future prospects for 3-[4-(trifluoromethyl)piperidin-1-yl]propanoic acid are bright, with ongoing research aimed at optimizing its pharmacokinetic properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process, bringing this compound closer to clinical use.

In conclusion, 3-[4-(trifluoromethyl)piperidin-1-yl]propanoic acid (CAS No. 1489489-26-0) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development. As research continues to uncover new applications for this molecule, it is likely to play an important role in the next generation of therapeutics.